Cas no 2229466-20-8 (2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol)

• Product Name: 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
• CAS No: 2229466-20-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5762400
• PubChem ID: 165689246
• Update Time: 2025-05-26

2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2229466-20-8
• 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol
• EN300-1997645

• Inchi： 1S/C11H13N3O2/c12-14-13-11(6-15)9-1-2-10-7-16-4-3-8(10)5-9/h1-2,5,11,15H,3-4,6-7H2
• InChI Key： FGAFLKNFBIDDRW-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(CO)N=[N+]=[N-]

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol

Research Briefing on 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol (CAS: 2229466-20-8)

In recent years, the compound 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol (CAS: 2229466-20-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azide-functionalized benzopyran scaffold, has shown promising potential in various applications, including drug discovery, bioconjugation, and probe development. The following briefing synthesizes the latest research findings and highlights the compound's relevance in contemporary scientific investigations.

The structural features of 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol make it a versatile intermediate in synthetic chemistry. The presence of the azido group allows for facile click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely employed in bioconjugation and labeling strategies. Recent studies have explored its utility in the synthesis of targeted drug delivery systems, where the azide moiety serves as a handle for attaching therapeutic payloads to biomolecules or nanoparticles.

One of the most notable applications of this compound is in the development of enzyme inhibitors. Researchers have leveraged its benzopyran core, which is a common pharmacophore in many bioactive molecules, to design novel inhibitors targeting enzymes involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol has been employed in chemical biology as a photoaffinity labeling probe. The azide group can be activated under UV light to form reactive nitrenes, which covalently bind to nearby biomolecules, enabling the identification of protein-ligand interactions. A recent study in ACS Chemical Biology utilized this approach to map the binding sites of a poorly characterized kinase, providing valuable insights into its substrate recognition mechanism.

Despite its promising attributes, challenges remain in the optimization of 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol for clinical applications. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. Nevertheless, the compound's versatility and the growing body of research supporting its utility underscore its importance in advancing both fundamental and applied research in chemical biology and drug discovery.

In conclusion, 2-azido-2-(3,4-dihydro-1H-2-benzopyran-6-yl)ethan-1-ol (CAS: 2229466-20-8) represents a valuable tool and scaffold in modern chemical and biomedical research. Its applications span from drug development to probe design, highlighting its multifaceted role in addressing complex biological questions. Future research directions may include the exploration of its derivatives for enhanced pharmacological properties and the development of novel bioconjugation strategies to expand its utility in therapeutic and diagnostic applications.